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Compound of Interest

Compound Name: CAY10505

Cat. No.: B1684643

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of
CAY10505, a potent and selective inhibitor of phosphoinositide 3-kinase gamma (PI3Ky), using
dimethyl sulfoxide (DMSO) as the solvent. Adherence to this protocol is crucial for ensuring the
accuracy and reproducibility of experimental results.

Introduction

CAY10505 is a small molecule inhibitor with high selectivity for the y isoform of PI3K (IC50 = 30
nM).[1][2] It is a valuable tool for studying the PI3K/Akt/mTOR signaling pathway and its role in
immunology, inflammation, and cell biology.[1] To ensure accurate and consistent experimental
outcomes, it is imperative to prepare a stock solution of known concentration. DMSO is the
recommended solvent due to its ability to dissolve both polar and nonpolar compounds and its
miscibility with aqueous media.[3]

Quantitative Data Summary

A summary of the key quantitative data for CAY10505 and DMSO is provided in the table below
for easy reference.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1684643?utm_src=pdf-interest
https://www.benchchem.com/product/b1684643?utm_src=pdf-body
https://www.benchchem.com/product/b1684643?utm_src=pdf-body
https://www.caymanchem.com/product/10009078/cay10505
https://www.medchemexpress.com/CAY10505.html
https://www.caymanchem.com/product/10009078/cay10505
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.benchchem.com/product/b1684643?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Parameter Value Reference
CAY 10505

Molecular Formula C14HsFNOsS [1][4]
Molecular Weight 289.3 g/mol [1114]
Appearance Crystalline solid [1114]
Purity >98% [1][4]
Solubility in DMSO ~20 mg/mL [1][5]
Storage of Solid -20°C [51[6]
DMSO

Molecular Formula (CH3)2S0 [3]
Molecular Weight 78.13 g/mol [3]
Density 1.1004 g/cm3 [7]
Boiling Point 189°C [31[7]
Freezing Point 18.5°C [31[7]

Experimental Protocol: Preparation of a 10 mM

CAY10505 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of CAY10505 in DMSO. The
concentration can be adjusted based on experimental needs, and the required mass of
CAY10505 can be calculated using the formula provided below.

3.1. Materials and Equipment
o CAY10505 (crystalline solid)
e Anhydrous/molecular sieve-dried DMSO

o Calibrated analytical balance

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.caymanchem.com/product/10009078/cay10505
https://www.bioscience.co.uk/product~91970
https://www.caymanchem.com/product/10009078/cay10505
https://www.bioscience.co.uk/product~91970
https://www.caymanchem.com/product/10009078/cay10505
https://www.bioscience.co.uk/product~91970
https://www.caymanchem.com/product/10009078/cay10505
https://www.bioscience.co.uk/product~91970
https://www.caymanchem.com/product/10009078/cay10505
https://www.biosynsis.com/cay10505-item-7022.html
https://www.biosynsis.com/cay10505-item-7022.html
https://www.medkoo.com/products/6067
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.gchemglobal.com/resources/dmso-university/dmso-physical-properties/
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.gchemglobal.com/resources/dmso-university/dmso-physical-properties/
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.gchemglobal.com/resources/dmso-university/dmso-physical-properties/
https://www.benchchem.com/product/b1684643?utm_src=pdf-body
https://www.benchchem.com/product/b1684643?utm_src=pdf-body
https://www.benchchem.com/product/b1684643?utm_src=pdf-body
https://www.benchchem.com/product/b1684643?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

3.2. Calculation

To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

Example for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x 289.3 g/mol / 1000
=2.893 mg

3.3. Step-by-Step Procedure

Preparation: Don appropriate PPE. Ensure the work area is clean and dry. Allow the vial of
CAY10505 to equilibrate to room temperature before opening to prevent condensation.

Weighing: Tare a suitable microcentrifuge tube or amber glass vial on a calibrated analytical
balance. Carefully weigh the calculated amount of CAY10505 (e.g., 2.893 mg for a 10 mM
solution in 1 mL) into the tube/vial.

Solubilization: Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the tube/vial
containing the CAY10505 powder.

Mixing: Tightly cap the tube/vial and vortex thoroughly until the solid is completely dissolved.
Visually inspect the solution to ensure there are no undissolved particulates.

Labeling: Clearly label the tube/vial with the name of the compound (CAY10505), the
concentration (10 mM), the solvent (DMSO), the date of preparation, and the initials of the
preparer.
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o Storage: Store the stock solution at -20°C for long-term storage (months to years) or at 4°C
for short-term storage (days to weeks).[6] Avoid repeated freeze-thaw cycles.

3.4. Safety Precautions
o CAY10505 is for research use only and not for human or veterinary use.[1]
e Handle CAY10505 in a well-ventilated area.

e DMSO is an excellent solvent and can facilitate the absorption of other chemicals through
the skin.[8] Avoid direct contact with skin and eyes.

o Consult the Safety Data Sheet (SDS) for CAY10505 and DMSO for complete safety
information.

Visualizations
4.1. Experimental Workflow

The following diagram illustrates the key steps in the preparation of the CAY10505 stock
solution.
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Caption: Workflow for CAY10505 Stock Solution Preparation.
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4.2. PI3K/Akt Signaling Pathway

CAY10505 is an inhibitor of PI3Ky, a key enzyme in the PI3K/Akt signaling pathway. The
simplified diagram below shows the position of PI3K in this cascade.
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Caption: Inhibition of the PI3K/Akt Pathway by CAY10505.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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